Pyrazole
Pyrazole
Pyrazole is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. Pyrazoles are also a class of compounds that have the ring C3N2 with adjacent nitrogen atoms. Notable drugs containing a pyrazole ring are celecoxib and the anabolic steroid stanozolol. Pyrazole is toxic to both rats and mice, the main pathological feature being centrilobular necrosis of the liver. Pyrazole is an important moiety found in a large number of pharmaceutical agents.
Brand Name:
Vulcanchem
CAS No.:
288-13-1
VCID:
VC0372694
InChI:
InChI=1S/C3H4N2/c1-2-4-5-3-1/h1-3H,(H,4,5)
SMILES:
C1=CNN=C1
Molecular Formula:
C3H4N2
Molecular Weight:
68.08g/mol
Pyrazole
CAS No.: 288-13-1
Main Products
VCID: VC0372694
Molecular Formula: C3H4N2
Molecular Weight: 68.08g/mol
| CAS No. | 288-13-1 |
|---|---|
| Product Name | Pyrazole |
| Molecular Formula | C3H4N2 |
| Molecular Weight | 68.08g/mol |
| IUPAC Name | 1H-pyrazole |
| Standard InChI | InChI=1S/C3H4N2/c1-2-4-5-3-1/h1-3H,(H,4,5) |
| Standard InChIKey | WTKZEGDFNFYCGP-UHFFFAOYSA-N |
| SMILES | C1=CNN=C1 |
| Canonical SMILES | C1=CNN=C1 |
| Boiling Point | 187 °C 187.0 °C |
| Density | 1.4088 (rough estimate) |
| Melting Point | 68 °C 68.0 °C |
| Description | Pyrazole is a heterocycle characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms. Pyrazoles are also a class of compounds that have the ring C3N2 with adjacent nitrogen atoms. Notable drugs containing a pyrazole ring are celecoxib and the anabolic steroid stanozolol. Pyrazole is toxic to both rats and mice, the main pathological feature being centrilobular necrosis of the liver. Pyrazole is an important moiety found in a large number of pharmaceutical agents. |
| Solubility | 19400 mg/L (at 25 °C) 0.28 M |
| Synonyms | PYRAZOL;PYRAZOLE;Ryrazole;Pyrrazole;1H-Pyrazol;1,2-DIAZOL;1,2-DIAZOLE;1H-PYRAZOLE;Pyrazole>Pyrazole ,99% |
| Reference | 1. Dwivedi J, Sharma S, Jain S, Singh A. The Synthetic and Biological Attributes of Pyrazole Derivatives: A Review. Mini Rev Med Chem. 2018;18(11):918-947. doi: 10.2174/1389557517666170927160919. PMID: 28971774. 2. Turriani E, Lázaro DF, Ryazanov S, Leonov A, Giese A, Schön M, Schön MP, Griesinger C, Outeiro TF, Arndt-Jovin DJ, Becker D. Treatment with diphenyl-pyrazole compound anle138b/c reveals that α-synuclein protects melanoma cells from autophagic cell death. Proc Natl Acad Sci U S A. 2017 Jun 20;114(25):E4971-E4977. doi: 10.1073/pnas.1700200114. Epub 2017 Jun 5. PMID: 28584093; PMCID: PMC5488931. 3. He B, Dong J, Lin HY, Wang MY, Li XK, Zheng BF, Chen Q, Hao GF, Yang WC, Yang GF. Pyrazole-Isoindoline-1,3-dione Hybrid: A Promising Scaffold for 4-Hydroxyphenylpyruvate Dioxygenase Inhibitors. J Agric Food Chem. 2019 Oct 2;67(39):10844-10852. doi: 10.1021/acs.jafc.9b04917. Epub 2019 Sep 24. PMID: 31525997. 4. Kumar H, Saini D, Jain S, Jain N. Pyrazole scaffold: a remarkable tool in the development of anticancer agents. Eur J Med Chem. 2013;70:248-58. doi: 10.1016/j.ejmech.2013.10.004. Epub 2013 Oct 9. PMID: 24161702. 5. Harcken C, Sarko C, Mao C, Lord J, Raudenbush B, Razavi H, Liu P, Swinamer A, Disalvo D, Lee T, Lin S, Kukulka A, Grbic H, Patel M, Patel M, Fletcher K, Joseph D, White D, Amodeo L, Berg K, Brown M, Thomson DS. Discovery and optimization of pyrazole amides as antagonists of CCR1. Bioorg Med Chem Lett. 2019 Feb 1;29(3):435-440. doi: 10.1016/j.bmcl.2018.11.015. Epub 2018 Nov 9. PMID: 30455146. |
| PubChem Compound | 1048 |
| Last Modified | Nov 11 2021 |
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